Cas no 1805978-41-9 (3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine
• CAS No: 1805978-41-9
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4881244
• Update Time: 2025-05-19

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H5BrF3NO/c8-2-3-1-4(13)7(11)12-5(3)6(9)10/h1,6,13H,2H2
• InChI Key： KNZNPBXMEMMSMK-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine

Recent Advances in the Study of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS: 1805978-41-9)

The compound 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS: 1805978-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, chemical properties, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as a versatile intermediate in the synthesis of novel pharmaceutical agents. Researchers have demonstrated its utility in the construction of complex molecules, leveraging its reactive bromomethyl group for further functionalization. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of kinase inhibitors, where the difluoromethyl moiety was found to enhance binding affinity and metabolic stability.

In addition to its synthetic applications, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with solid tumors. The presence of the fluorine atoms is believed to contribute to its bioactivity by influencing the compound's lipophilicity and membrane permeability.

Recent advancements in analytical techniques have also enabled a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have confirmed its stability under various conditions, making it a reliable candidate for further pharmaceutical development. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the design of more potent derivatives.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS: 1805978-41-9) represents a valuable scaffold in modern drug discovery. Its unique chemical features and demonstrated biological activities position it as a compound of interest for future therapeutic development. Continued research will be essential to fully unlock its potential and address the remaining challenges in its application.